N-{2-[(4-chlorophenyl)sulfanyl]ethyl}furan-2-carboxamide

• Molecular Formula: C13H12ClNO2S
• Molecular Weight: 281.76 g/mol
• IUPAC Name: N-[2-(4-chlorophenyl)sulfanylethyl]furan-2-carboxamide
• InChI: InChI=1S/C13H12ClNO2S/c14-10-3-5-11(6-4-10)18-9-7-15-13(16)12-2-1-8-17-12/h1-6,8H,7,9H2,(H,15,16)
• InChI Key: OMLUEHZHOBWKTG-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C(=O)NCCSC2=CC=C(C=C2)Cl

Description

N-{2-[(4-chlorophenyl)sulfanyl]ethyl}furan-2-carboxamide, also known as CCF, is a synthetic compound that has gained significant attention in the field of scientific research. This compound belongs to the class of furan carboxamide derivatives and has shown promising results in various studies related to its biochemical and physiological effects.

Mechanism of Action

N-{2-[(4-chlorophenyl)sulfanyl]ethyl}furan-2-carboxamide exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2, this compound reduces the production of these mediators, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
This compound has been shown to possess potent anti-inflammatory and analgesic properties in various animal models of inflammation and pain. It has also been shown to reduce fever and inflammation in models of acute and chronic inflammation. Additionally, this compound has been shown to possess antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-{2-[(4-chlorophenyl)sulfanyl]ethyl}furan-2-carboxamide has several advantages as a research tool. It is easy to synthesize and has a well-defined chemical structure, making it ideal for use in various biochemical and pharmacological assays. However, like any other research tool, this compound has its limitations. It is important to note that the pharmacological effects of this compound may vary depending on the species, strain, and sex of the animal model used in the study.

Future Directions

There are several future directions for the research on N-{2-[(4-chlorophenyl)sulfanyl]ethyl}furan-2-carboxamide. One potential area of research is the development of novel derivatives of this compound with improved pharmacological properties. Another area of research is the investigation of the potential use of this compound in the treatment of various inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the mechanisms underlying the antioxidant properties of this compound and their potential therapeutic applications warrant further investigation.

Synthesis Methods

The synthesis of N-{2-[(4-chlorophenyl)sulfanyl]ethyl}furan-2-carboxamide involves the reaction of 2-furoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-chlorophenylthioethylamine. The final product is obtained by the reaction of the intermediate compound with ammonia.

Scientific Research Applications

N-{2-[(4-chlorophenyl)sulfanyl]ethyl}furan-2-carboxamide has been extensively studied for its potential applications in the field of medicine and pharmacology. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various inflammatory disorders.